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Compound of Interest

Compound Name: 4-Methyl-6-quinolinamine

Cat. No.: B13025275

Get Quote

Abstract & Introduction
4-Methyl-6-quinolinamine is a critical pharmacophore in medicinal chemistry, serving as a

"privileged scaffold" for the synthesis of potent antimicrobial, antimalarial, and anticancer

agents. While the free amine exhibits intrinsic DNA-binding capabilities via intercalation, its

primary utility lies as a precursor for Schiff bases, amides, and metal complexes that

demonstrate enhanced lipophilicity and target specificity.

In the context of antimicrobial resistance (AMR), this compound and its derivatives target

bacterial DNA gyrase and Topoisomerase IV, sharing mechanistic pathways with

fluoroquinolones but offering distinct structure-activity relationships (SAR) that may bypass

certain resistance mechanisms. This guide details the handling, derivatization, and biological

screening of 4-Methyl-6-quinolinamine.

Chemical Profile & Handling
Precise identification and handling are prerequisite to reproducible biological data.
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Property Specification

Chemical Name 4-Methyl-6-quinolinamine

Synonyms 6-Amino-4-methylquinoline; 6-Amino-lepidine

CAS Number 53867-94-0 (Distinct from pyridine analogs)

Molecular Formula C₁₀H₁₀N₂

Molecular Weight 158.20 g/mol

Appearance Yellow to brown crystalline solid

Solubility
Soluble in DMSO, Ethanol, Methanol; Sparingly

soluble in water

pKa (Calc.) ~5.6 (Quinoline N), ~4.0 (Amine N)

Storage 2–8°C, protect from light (photosensitive)

Safety Note: This compound is an amine derivative and should be handled as a potential

irritant and mutagen. Use full PPE (gloves, goggles, fume hood).

Stock Solution Preparation
Due to the lipophilic nature of the quinoline ring, aqueous solubility is limited.

Solvent: Dimethyl sulfoxide (DMSO) is the preferred solvent for biological stocks.

Concentration: Prepare a 10 mg/mL or 50 mM master stock.

Sterilization: Do not autoclave. Use 0.22 µm PTFE syringe filters for sterilization if required,

though DMSO is bacteriostatic at high concentrations.

Mechanism of Action (MOA)
The antimicrobial activity of 4-Methyl-6-quinolinamine derivatives stems from two primary

mechanisms:
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DNA Intercalation: The planar tricyclic aromatic system (when derivatized) slides between

DNA base pairs, disrupting replication and transcription.

Enzyme Inhibition: Like other aminoquinolines, these compounds can stabilize the DNA-

Gyrase cleavable complex, leading to double-strand breaks and bacterial cell death.

Visualization: Mechanism & Workflow
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Caption: Mechanistic pathway of 4-Methyl-6-quinolinamine derivatives from synthesis to

bacterial target engagement.

Application Protocols
Protocol A: Synthesis of Antimicrobial Schiff Bases
(Derivatization)
Rationale: The free amine is often less potent than its imine derivatives. This protocol activates

the scaffold.[1]

Materials: 4-Methyl-6-quinolinamine, substituted benzaldehyde (e.g., 4-chlorobenzaldehyde),

Ethanol (abs.), Glacial acetic acid. Procedure:

Dissolve 1.0 mmol of 4-Methyl-6-quinolinamine in 10 mL absolute ethanol.

Add 1.0 mmol of the chosen aldehyde.

Add 2-3 drops of glacial acetic acid (catalyst).
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Reflux at 78°C for 4–6 hours. Monitor via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3).

Cool to room temperature. The Schiff base typically precipitates.

Filter, wash with cold ethanol, and recrystallize.

Validation: Confirm structure via ¹H-NMR (look for imine singlet at ~8.5 ppm).

Protocol B: In Vitro Susceptibility Testing (MIC
Determination)
Standard: CLSI M07-A10 adapted for hydrophobic compounds.

Objective: Determine the Minimum Inhibitory Concentration (MIC) against S. aureus (Gram+)

and E. coli (Gram-).

Materials:

Müller-Hinton Broth (MHB)

96-well microtiter plates (polystyrene, U-bottom)

Resazurin dye (0.015%) or MTT (for viability readout)

Positive Control: Ciprofloxacin (1 mg/mL stock)

Step-by-Step Methodology:

Inoculum Prep: Adjust bacterial culture to 0.5 McFarland standard (

CFU/mL), then dilute 1:100 in MHB to reach

CFU/mL.

Compound Dilution:

Add 100 µL of MHB to columns 2–12 of the 96-well plate.
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Add 200 µL of Compound Stock (diluted to 2x starting concentration, e.g., 512 µg/mL in

MHB < 2% DMSO) to column 1.

Perform serial 2-fold dilutions from column 1 to 10. Discard 100 µL from column 10.

Controls:

Column 11: Growth Control (Bacteria + Solvent only).

Column 12: Sterility Control (Media only).

Inoculation: Add 100 µL of bacterial suspension to wells 1–11. Final volume = 200 µL.

Incubation: 37°C for 18–24 hours.

Readout:

Add 30 µL Resazurin (0.015%) and incubate for 1–4 hours.

Blue = No Growth (Inhibition). Pink = Growth (Metabolic reduction).

MIC = Lowest concentration well that remains blue.

Protocol C: Biofilm Inhibition Assay
Rationale: Quinolines are noted for antibiofilm potential. This assay quantifies the prevention of

biofilm formation.

Seeding: In a 96-well flat-bottom plate, add 100 µL of bacterial suspension (

CFU/mL in MHB + 1% Glucose).

Treatment: Add 100 µL of 4-Methyl-6-quinolinamine (at sub-MIC concentrations: 1/2 MIC,

1/4 MIC).

Incubation: Incubate statically at 37°C for 24–48 hours to allow biofilm maturation.

Washing: Gently discard supernatant. Wash wells
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with PBS to remove planktonic cells.

Staining: Add 200 µL 0.1% Crystal Violet for 15 mins.

Elution: Wash with water, dry, then solubilize stain with 200 µL 33% Acetic Acid.

Quantification: Measure Absorbance at 590 nm.

Data Analysis & Expected Results
Researchers should structure their results using the following template to ensure comparability.

Compound ID
R-Group
(Schiff Base)

MIC S. aureus
(µg/mL)

MIC E. coli
(µg/mL)

Biofilm
Inhibition (%)

4M-6Q (Parent)
-NH₂ (Free

Amine)
64 - 128 > 256 10 - 15%

Derivative A 4-Cl-Benzylidene 4 - 8 16 - 32 45 - 60%

Derivative B
4-NO₂-

Benzylidene
2 - 4 8 - 16 > 70%

Ciprofloxacin (Control) < 1 < 1 N/A

Note: The parent amine (4M-6Q) typically shows moderate to low activity. Derivatization (A/B)

usually enhances potency by increasing lipophilicity (LogP) and facilitating cell wall penetration.

Experimental Workflow Diagram
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Caption: Standardized high-throughput screening workflow for quinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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